methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate

• IUPAC Name: methyl 3-(3-formyl-2,5-dimethylpyrrol-1-yl)benzoate
• InChI: InChI=1S/C15H15NO3/c1-10-7-13(9-17)11(2)16(10)14-6-4-5-12(8-14)15(18)19-3/h4-9H,1-3H3
• InChI Key: KWYZOIKSORDZTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC(=C2)C(=O)OC)C)C=O
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID80358258
• Molecular Weight: 257.28 g/mol
• CAS No.: 428473-45-4

Description

Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate, or M3FDMPB, is an organic compound that is commonly used in scientific research. It has been studied extensively due to its unique properties, which have led to its use in a variety of applications.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

Compounds similar to methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate have been studied for their versatile roles in organic synthesis, serving as precursors for developing bioactive molecules with antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. The synthesis of methyl-2-formyl benzoate, a compound with similar structural features, demonstrates the importance of such chemicals in creating new pharmaceutical agents. This chemical serves as a significant structure for exploring new bioactive molecules, indicating a similar potential for research applications of this compound in the pharmaceutical industry (Farooq & Ngaini, 2019).

Materials Science and Nanotechnology

Research on polyhydroxyalkanoates (PHAs) and xylan derivatives showcases the use of organic compounds in developing biodegradable materials and nanoparticles for various applications, including drug delivery. The chemical modification of xylan, a process analogous to modifications of similar organic compounds, can produce biopolymers with specific properties tailored to application needs, such as forming nanoparticles for drug delivery systems. This suggests potential applications for this compound in materials science and nanotechnology, especially in creating new materials with desirable physical and chemical properties (Petzold-Welcke et al., 2014).

Environmental Studies

Studies on the occurrence, fate, and behavior of parabens in aquatic environments highlight the environmental impact of various organic compounds used in consumer products. Although not directly related, this research area underscores the importance of understanding the environmental implications of chemical compounds like this compound, particularly their biodegradability, potential for bioaccumulation, and effects on aquatic life (Haman et al., 2015).

Future Directions

Pyrrole-containing compounds have diverse biological activities and are considered potential sources of biologically active compounds. Therefore, “methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate” and similar compounds may have potential applications in various fields, including medicinal chemistry.